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Compound of Interest

Compound Name: Phomalactone acetate

Cat. No.: B15193525

For researchers, scientists, and drug development professionals, this document provides
comprehensive technical information on Phomalactone Acetate, including its chemical
properties, biological activity, and detailed protocols for its synthesis and analysis.

Introduction

Phomalactone acetate is the acetylated derivative of Phomalactone, a mycotoxin produced by
various fungi, including those of the Nigrospora genus. While research on Phomalactone
acetate is ongoing, it has demonstrated notable biological activities, including mosquitocidal
and potential antifungal properties. These characteristics make it a compound of interest for
further investigation in pest control and pharmaceutical development.

Chemical and Physical Properties

Phomalactone acetate is a lactone with the systematic name (5S,6S)-5-(acetyloxy)-5,6-
dihydro-6-[(1E)-1-propen-1-yl]-2H-pyran-2-one. Its chemical structure and key properties are
summarized below.
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Property Value Reference
Molecular Formula C10H1204 [1]
Molecular Weight 196.2 g/mol [1]
Appearance White crystalline solid [1]
N Soluble in dichloromethane,

Solubility

DMSO, and ethanol.

Store at -20°C for long-term

stability. Keep in a tightly
Storage

sealed container, protected

from light and moisture.

Biological Activity

Mosquitocidal Activity:

Phomalactone acetate has been shown to be a potent mosquitocidal agent. In a laboratory
setting, it exhibited 100% mortality against both permethrin-susceptible and permethrin-
resistant strains of Aedes aegypti mosquitoes at a dose of 5 pg per insect.[1][2][3] This activity
suggests its potential as a lead compound for the development of new insecticides.

Concentration/Dos

Organism Activity Reference
e
Aedes aegypti
(permethrin- 100% mortality 5 W g/insect [1112][3]
susceptible)
Aedes aegypti ] ]
100% mortality 5 W g/insect [1112][3]

(permethrin-resistant)

Antifungal Activity:

While specific studies on the antifungal activity of Phomalactone acetate are limited, the
parent compound, Phomalactone, has demonstrated inhibitory effects against various plant
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pathogenic fungi.[4] It is plausible that Phomalactone acetate retains some of this antifungal
activity. Further research is needed to fully characterize its antifungal spectrum and efficacy.

Analytical Standards and Reference Materials

Currently, there are no known commercial suppliers of certified analytical standards or
reference materials for Phomalactone acetate. Researchers requiring this compound will likely
need to synthesize it in-house or commission a custom synthesis from a specialized chemical
supplier. The synthesis protocol provided in this document can be used for this purpose.

Experimental Protocols
Synthesis of Phomalactone Acetate

This protocol describes the synthesis of Phomalactone acetate from its precursor,
Phomalactone, through an acetylation reaction.[1]

Materials:

Phomalactone

e Pyridine

o Acetic anhydride

e 1N Hydrochloric acid (HCI)

o Ethyl acetate

¢ Anhydrous sodium sulfate (Na2S0a)

« Silica gel for preparative thin-layer chromatography (TLC)

» Developing solvent: 5% isopropanol in dichloromethane

Procedure:

¢ Dissolve Phomalactone (e.g., 40 mg, 0.25 mmol) in pyridine (4 mL).
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e Add acetic anhydride (0.1 mL, 0.9 mmol) to the solution.

 Stir the reaction mixture at ambient temperature for 12 hours.

e Cool the reaction mixture on an ice bath.

 Acidify the mixture with 1N HCI (20 mL).

o Extract the product with ethyl acetate (2 x 30 mL).

» Dry the combined ethyl acetate layers over anhydrous NazSOa.
o Evaporate the solvent to obtain a pale yellow viscous oil.

o Purify the crude product by preparative thin-layer chromatography using 5% isopropanol in
dichloromethane as the eluent to yield Phomalactone acetate as a white crystalline solid.

High-Performance Liquid Chromatography (HPLC)
Analysis

This protocol provides a starting point for the development of a quantitative HPLC method for
Phomalactone acetate, adapted from methods used for similar lactone compounds. Method
validation and optimization will be required for specific applications.

Instrumentation and Columns:

e HPLC system with a UV detector

e Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 um patrticle size)
Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic acid (optional, for pH adjustment)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15193525?utm_src=pdf-body
https://www.benchchem.com/product/b15193525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water. A starting point could be a linear gradient
from 30% to 70% acetonitrile over 20 minutes.

Flow Rate: 1.0 mL/min

Detection Wavelength: 210 nm (or determined by UV scan of Phomalactone acetate)

Injection Volume: 10 pL

Column Temperature: 25°C
Sample Preparation:

e Prepare a stock solution of Phomalactone acetate in a suitable solvent (e.g., acetonitrile or
methanol) at a concentration of 1 mg/mL.

» Prepare a series of calibration standards by diluting the stock solution to concentrations
ranging from 1 pg/mL to 100 pg/mL.

e For unknown samples, dissolve them in the mobile phase or a compatible solvent and filter
through a 0.45 pm syringe filter before injection.

Spectroscopic Data

The following tables summarize the key spectroscopic data for Phomalactone acetate, which
are crucial for its identification and characterization.[1]

IH NMR Spectroscopic Data (CDCls):
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Chemical Shift (6

Coupling Constant

opm) Multiplicity (3 H2) Assignment
6.96 dd 5.2,9.6 H-4
6.20 d 9.6 H-3
5.94 dqg 8,14 H-1'
5.59 ddq 1.6,6.8,15.1 H-2'
5.24 dd 3.2,5.6 H-5
4.87 dd 2.8,7.6 H-6
2.04 S OAc
1.73 dd 1.2,6.4 CHs
13C NMR Spectroscopic Data (CDCIs):
Chemical Shift (d ppm) Assignment

170.01 C=0 (acetate)
162.65 C-2

140.78 C-4

133.01 c-2'

124.69 C-1

123.49 C-3

79.44 C-6

64.15 C-5

20.61 OAc (CHs)
17.93 C-3

High-Resolution Mass Spectrometry (HRMS) Data:
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lon Calculated m/z Found m/z
[M+H]* 197.081385 196.08136
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Caption: Workflow for the synthesis of Phomalactone Acetate.
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Caption: General workflow for HPLC analysis of Phomalactone Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phomalactone Acetate: Application Notes and Protocols
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193525#phomalactone-acetate-analytical-
standards-and-reference-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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